6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 6-methoxy-2-methyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/C7H8N4O2/c1-4-8-7-9-6(12)5(13-2)3-11(7)10-4/h3H,1-2H3,(H,8,9,10,12)
• InChI Key: MNMLAPDNMZLQEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C(=O)NC2=N1)OC

Description

6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is a heterocyclic compound featuring a fused triazole and pyrimidine ring system. The methoxy group at position 6 and the methyl group at position 2 contribute to its unique electronic and steric properties, making it a subject of interest in medicinal chemistry and agrochemical research. Its structural framework is shared with other triazolopyrimidinones, which are frequently explored for their bioactivity, including anticoagulant, herbicidal, and electrochemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-amino-4-methoxy-6-methylpyrimidine with hydrazine derivatives under reflux conditions . The reaction is often carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the triazolopyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines, thiols, and halides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of functionalized triazolopyrimidines .

Scientific Research Applications

6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer, antiviral, and antimicrobial agent.

Biology: The compound is studied for its effects on various biological pathways and its potential as a biochemical probe.

Materials Science: It is explored for its use in the development of novel materials with unique electronic and optical properties.

Industry: The compound’s derivatives are used in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to alterations in cellular processes. The compound’s structure allows it to bind to active sites of enzymes, thereby modulating their activity . Pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural analogs of 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one, highlighting substituent variations and their implications:

Compound Name	Substituents	Key Properties	Reference
6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one	- 6-OCH₃, 2-CH₃	- Uniquely positioned methoxy and methyl groups likely enhance solubility and target binding affinity.	N/A
2-Amino-6-methyl-4-propyl-[1,2,4]triazolo[1,5-a]pyrimidin-5-one	- 2-NH₂, 6-CH₃, 4-C₃H₇	- Intermediate for PP796; synthesized via guanazole condensation. High yield (industrial applicability) .
5-Methyl-2-trifluoromethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	- 5-CH₃, 2-CF₃	- Trifluoromethyl group enhances metabolic stability and lipophilicity .
7-Phenyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one	- 7-C₆H₅	- Aromatic phenyl group improves π-π stacking interactions; used in life science research .
5-Ethyl-2-methoxy-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	- 5-C₂H₅, 2-OCH₃	- Ethyl and methoxy substituents modify electron distribution, affecting redox behavior .

Key Research Findings

Substituent Impact: Methoxy groups (e.g., at position 6) improve solubility but may reduce metabolic stability compared to trifluoromethyl groups .

Bioactivity Trends :

• Anticoagulant activity correlates with 5,7-di(hetero)aryl substitution .
• Herbicidal potency is maximized with sulfonamide and trifluoromethyl groups .

Biological Activity

6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is a heterocyclic compound belonging to the class of triazolopyrimidines. This compound has garnered attention for its potential biological activities, particularly in the field of cancer research. This article reviews its biological activity, focusing on antiproliferative effects, mechanisms of action, and relevant case studies.

The molecular formula for 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is C8H10N4O2, with a molecular weight of 194.19 g/mol. Its structural characteristics allow it to interact with various biological targets, making it a candidate for further pharmacological investigation.

Property	Value
Molecular Formula	C8H10N4O2
Molecular Weight	194.19 g/mol
IUPAC Name	6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
SMILES	COc1c(C)n2nc(C)nc2[nH]c1=O

Antiproliferative Activity

Recent studies have highlighted the antiproliferative properties of 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one against various cancer cell lines. Notably:

• MGC-803 Cell Line : A study reported that this compound exhibited potent antiproliferative activity with an IC50 value of approximately 0.96 μM against the MGC-803 gastric cancer cell line. The compound induced cell cycle arrest at the G0/G1 phase and promoted apoptosis through both intrinsic and extrinsic pathways involving mitochondrial activation and ROS elevation .
• Mechanisms of Action : The compound's mechanism involves upregulation of pro-apoptotic proteins such as Bax and p53 while downregulating anti-apoptotic Bcl-2 proteins. This dual action contributes to its effectiveness in inducing apoptosis in cancer cells .

Case Studies and Research Findings

Several key studies have explored the biological activity of triazolopyrimidine derivatives:

• Anticancer Potential : In a comparative study of various triazolopyrimidine derivatives, modifications at specific positions were shown to enhance antiproliferative effects. For example, compounds with specific substitutions exhibited IC50 values ranging from 0.43 to 0.96 μM against different cancer cell lines .
• Inhibition of Tubulin Assembly : Another investigation revealed that certain analogs of triazolopyrimidines inhibited tubulin polymerization effectively. One compound demonstrated an IC50 value significantly lower than that of established chemotherapeutic agents like CA-4 .
• Safety Profile : Toxicity assessments indicated that 6-Methoxy-2-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one exhibited good safety margins in vivo, making it a promising candidate for further development as an anticancer agent .